Cas no 1804501-05-0 (5-(Bromomethyl)-3-(difluoromethyl)-4-fluoro-2-iodopyridine)

5-(Bromomethyl)-3-(difluoromethyl)-4-fluoro-2-iodopyridine is a highly functionalized pyridine derivative with significant utility in pharmaceutical and agrochemical synthesis. Its key structural features—a bromomethyl group, difluoromethyl substituent, fluoro group, and iodine atom—provide multiple reactive sites for further derivatization, enabling precise modifications in drug discovery and material science applications. The presence of halogen atoms enhances electrophilic reactivity, facilitating cross-coupling reactions such as Suzuki or Sonogashira couplings. The difluoromethyl group contributes to metabolic stability and lipophilicity, making it valuable in bioactive molecule design. This compound is particularly suited for constructing complex heterocyclic frameworks, offering versatility in medicinal chemistry and industrial research. Proper handling under inert conditions is recommended due to its sensitivity.
5-(Bromomethyl)-3-(difluoromethyl)-4-fluoro-2-iodopyridine structure
1804501-05-0 structure
Product name:5-(Bromomethyl)-3-(difluoromethyl)-4-fluoro-2-iodopyridine
CAS No:1804501-05-0
MF:C7H4BrF3IN
MW:365.917043685913
CID:4881564

5-(Bromomethyl)-3-(difluoromethyl)-4-fluoro-2-iodopyridine Chemical and Physical Properties

Names and Identifiers

    • 5-(Bromomethyl)-3-(difluoromethyl)-4-fluoro-2-iodopyridine
    • Inchi: 1S/C7H4BrF3IN/c8-1-3-2-13-7(12)4(5(3)9)6(10)11/h2,6H,1H2
    • InChI Key: FSLZOFLYSLCCLG-UHFFFAOYSA-N
    • SMILES: IC1C(C(F)F)=C(C(CBr)=CN=1)F

Computed Properties

  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 172
  • XLogP3: 2.8
  • Topological Polar Surface Area: 12.9

5-(Bromomethyl)-3-(difluoromethyl)-4-fluoro-2-iodopyridine Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Alichem
A029036634-250mg
5-(Bromomethyl)-3-(difluoromethyl)-4-fluoro-2-iodopyridine
1804501-05-0 95%
250mg
$970.20 2022-04-02
Alichem
A029036634-500mg
5-(Bromomethyl)-3-(difluoromethyl)-4-fluoro-2-iodopyridine
1804501-05-0 95%
500mg
$1,836.65 2022-04-02
Alichem
A029036634-1g
5-(Bromomethyl)-3-(difluoromethyl)-4-fluoro-2-iodopyridine
1804501-05-0 95%
1g
$3,126.60 2022-04-02

Additional information on 5-(Bromomethyl)-3-(difluoromethyl)-4-fluoro-2-iodopyridine

Comprehensive Overview of 5-(Bromomethyl)-3-(difluoromethyl)-4-fluoro-2-iodopyridine (CAS No. 1804501-05-0)

5-(Bromomethyl)-3-(difluoromethyl)-4-fluoro-2-iodopyridine is a highly specialized heterocyclic compound with significant applications in pharmaceutical and agrochemical research. Its unique molecular structure, featuring bromomethyl, difluoromethyl, fluoro, and iodo substituents, makes it a valuable intermediate in the synthesis of bioactive molecules. With the growing demand for fluorinated compounds in drug discovery, this compound has garnered attention for its potential in developing novel therapeutics and crop protection agents.

The compound's CAS No. 1804501-05-0 serves as a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance. Researchers often search for terms like "synthesis of iodopyridine derivatives" or "applications of difluoromethylpyridines", reflecting the compound's relevance in modern chemistry. Its versatility is further highlighted by its role in cross-coupling reactions, a hot topic in organic synthesis due to the rise of Pd-catalyzed transformations and C-H functionalization strategies.

In the context of AI-driven drug design, 5-(Bromomethyl)-3-(difluoromethyl)-4-fluoro-2-iodopyridine is frequently explored for its ability to enhance molecular diversity in virtual screening libraries. Queries such as "halogenated pyridines in medicinal chemistry" or "fluorine effects on drug bioavailability" underscore its importance in optimizing pharmacokinetic properties. The compound's iodo and bromomethyl groups also make it a candidate for radiolabeling studies, a trending area in diagnostic imaging.

From an industrial perspective, the compound aligns with the push for sustainable halogenation methods, a key focus in green chemistry. Searches for "eco-friendly bromination techniques" or "fluorine incorporation strategies" often lead to discussions involving this molecule. Its stability under various conditions makes it suitable for high-throughput screening (HTS) platforms, addressing the demand for fragment-based drug discovery (FBDD) tools.

In summary, 5-(Bromomethyl)-3-(difluoromethyl)-4-fluoro-2-iodopyridine (CAS No. 1804501-05-0) bridges multiple disciplines, from precision agriculture to next-gen therapeutics. Its structural features cater to evolving trends like late-stage functionalization and bioisostere development, ensuring its continued relevance in scientific innovation.

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